Cas no 83993-06-0 (L-Proline-2,3,3,4,4,5,5-d7,1-(3-mercapto-2-methyl-1-oxopropyl)-, (S)- (9CI))

• Product Name: L-Proline-2,3,3,4,4,5,5-d7,1-(3-mercapto-2-methyl-1-oxopropyl)-, (S)- (9CI)
• CAS No: 83993-06-0
• MF: C₉H₁₅NO₃S
• MW: 224.328433275223
• CID: 706989
• PubChem ID: 45038540
• Update Time: 2025-04-19

L-Proline-2,3,3,4,4,5,5-d7,1-(3-mercapto-2-methyl-1-oxopropyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline-2,3,3,4,4,5,5-d7,1-(3-mercapto-2-methyl-1-oxopropyl)-, (S)- (9CI)
• CAPTOPRIL-D7
• 83993-06-0

• Inchi： 1S/C9H15NO3S/c1-6(5-14)8(11)10-4-2-3-7(10)9(12)13/h6-7,14H,2-5H2,1H3,(H,12,13)/t6-,7+/m1/s1/i2D2,3D2,4D2,7D
• InChI Key： FAKRSMQSSFJEIM-CTRZRDPSSA-N
• SMILES： SC[C@@H](C)C(N1C([2H])([2H])C([2H])([2H])C([2H])([2H])[C@@]1([2H])C(=O)O)=O

Computed Properties

• Exact Mass: 224.12120174g/mol
• Monoisotopic Mass: 224.12120174g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Melting Point: 103-104°C